Cas no 868277-59-2 (PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-)

• Product Name: PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-
• CAS No: 868277-59-2
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3511873
• PubChem ID: 63933826
• Update Time: 2025-07-16

PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-
• 3-((2-Fluorobenzyl)oxy)propanoic acid
• starbld0010602
• 3-[(2-FLUOROPHENYL)METHOXY]PROPANOIC ACID
• AKOS013248867
• 868277-59-2

• Inchi： 1S/C10H11FO3/c11-9-4-2-1-3-8(9)7-14-6-5-10(12)13/h1-4H,5-7H2,(H,12,13)
• InChI Key： QWYXMVXAKGMPOI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 198.06922237Da
• Monoisotopic Mass: 198.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-

PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- (CAS No. 868277-59-2): A Comprehensive Overview

PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-, identified by its CAS number 868277-59-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- consists of a propanoic acid backbone substituted with a methoxy group at the third carbon and a 2-fluorophenyl group at the second carbon. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles. The fluorine atom can influence the binding affinity of a molecule to its target by altering its electronic properties, leading to improved drug efficacy and reduced toxicity. PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- exemplifies this trend, as it has been investigated for its potential applications in the development of new drugs targeting various diseases.

One of the most compelling aspects of PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- is its versatility in synthetic chemistry. The methoxy and fluoro substituents provide multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has led to several innovative synthetic strategies being developed for this compound, which have been published in leading scientific journals.

Recent studies have demonstrated the utility of PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in cancer metabolism. The fluorine atom's ability to modulate enzyme activity has been particularly noteworthy, as it can enhance binding interactions and improve drug potency. These findings highlight the potential of this compound as a building block for next-generation therapeutics.

The pharmaceutical industry has also shown interest in PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- due to its potential as an antiviral agent. Preliminary studies suggest that derivatives of this compound may interfere with viral replication by inhibiting key enzymes or proteins involved in the viral life cycle. The structural features of this molecule make it an ideal candidate for further exploration in antiviral drug discovery.

In addition to its pharmaceutical applications, PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its ability to absorb and emit light efficiently is highly valued.

The synthesis of PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- involves several sophisticated chemical transformations that highlight the ingenuity of modern synthetic methods. One common approach involves the reaction of 2-fluorophenol with propyl bromide followed by methylation at the third carbon position. This process requires careful optimization to ensure high yields and purity, but advances in catalytic systems have made these reactions more efficient than ever before.

The role of computational chemistry in understanding and designing molecules like PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]- cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound both in vitro and in silico, providing valuable insights into its biological activity. These computational methods are often used in conjunction with experimental data to guide drug discovery efforts effectively.

The environmental impact of synthesizing and using fluorinated compounds is also an important consideration. While these compounds offer numerous benefits in terms of pharmacological activity and material properties, their environmental fate must be carefully managed. Researchers are actively working on green chemistry approaches to minimize waste and reduce the ecological footprint associated with fluorinated compound production.

In conclusion, PROPANOIC ACID, 3-[(2-FLUOROPHENYL)METHOXY]-(CAS No. 868277-59-2) is a multifaceted compound with significant potential across multiple fields. Its unique structural features make it an invaluable tool for pharmaceutical research, materials science, and synthetic chemistry. As our understanding of fluorinated compounds continues to grow, so too will their applications in addressing some of humanity's most pressing challenges.